1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine

• IUPAC Name: [1-(furan-2-carbonyl)piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H23N3O3/c1-17-8-10-19(11-9-17)15(20)13-4-6-18(7-5-13)16(21)14-3-2-12-22-14/h2-3,12-13H,4-11H2,1H3
• InChI Key: HWZKOLSXNSKPJJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine, also known as FMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine acts as an inhibitor of various enzymes and receptors in the body, including acetylcholinesterase, monoamine oxidase, and NMDA receptors. By inhibiting these targets, 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine has the potential to modulate neurotransmitter levels and improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine has been shown to have anti-cancer properties by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine in lab experiments is its specificity towards certain enzymes and receptors, allowing for targeted modulation of biological pathways. However, the limitations of 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine include its low solubility in water and potential toxicity at high doses.

Future Directions

Future research on 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine could focus on improving its solubility and reducing its toxicity. Additionally, 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine could be studied for its potential use in the treatment of other diseases such as depression and schizophrenia. Further studies could also explore the potential use of 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine involves the reaction of 4-methylpiperazine with 2-furoyl chloride and piperidine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine.

Scientific Research Applications

1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}-4-methylpiperazine has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Its ability to modulate the activity of certain enzymes and receptors in the body has made it an attractive target for drug development.